Cas no 2171855-89-1 (tert-butyl 3-hydroxy-3-1-(hydroxymethyl)-3,3,5,5-tetramethylcyclohexylazetidine-1-carboxylate)

• Product Name: tert-butyl 3-hydroxy-3-1-(hydroxymethyl)-3,3,5,5-tetramethylcyclohexylazetidine-1-carboxylate
• CAS No: 2171855-89-1
• MF: C₁₉H₃₅NO₄
• MW: 341.485506296158
• CID: 6454845
• PubChem ID: 165592051
• Update Time: 2025-06-20

tert-butyl 3-hydroxy-3-1-(hydroxymethyl)-3,3,5,5-tetramethylcyclohexylazetidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-hydroxy-3-1-(hydroxymethyl)-3,3,5,5-tetramethylcyclohexylazetidine-1-carboxylate
• 2171855-89-1
• tert-butyl 3-hydroxy-3-[1-(hydroxymethyl)-3,3,5,5-tetramethylcyclohexyl]azetidine-1-carboxylate
• EN300-1643746

• Inchi： 1S/C19H35NO4/c1-15(2,3)24-14(22)20-11-19(23,12-20)18(13-21)9-16(4,5)8-17(6,7)10-18/h21,23H,8-13H2,1-7H3
• InChI Key： NMKPXSFGXHVMSJ-UHFFFAOYSA-N
• SMILES： OC1(CN(C(=O)OC(C)(C)C)C1)C1(CO)CC(C)(C)CC(C)(C)C1

Computed Properties

• Exact Mass: 341.25660860g/mol
• Monoisotopic Mass: 341.25660860g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 482
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 70Ų

Additional information on tert-butyl 3-hydroxy-3-1-(hydroxymethyl)-3,3,5,5-tetramethylcyclohexylazetidine-1-carboxylate

Introduction to tert-butyl 3-hydroxy-3-1-(hydroxymethyl)-3,3,5,5-tetramethylcyclohexylazetidine-1-carboxylate (CAS No. 2171855-89-1)

Tert-butyl 3-hydroxy-3-1-(hydroxymethyl)-3,3,5,5-tetramethylcyclohexylazetidine-1-carboxylate (CAS No. 2171855-89-1) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a tert-butyl group, a hydroxy-substituted azetidine ring, and a tetramethylcyclohexyl moiety. These structural elements contribute to its potential biological activities and make it a valuable candidate for various therapeutic applications.

The tert-butyl group in the compound provides enhanced stability and solubility, which are crucial for improving the pharmacokinetic properties of the molecule. The azetidine ring, a four-membered heterocycle, is known for its ability to mimic biologically active peptides and proteins. The presence of multiple hydroxy groups and the tetramethylcyclohexyl moiety further enhance the compound's reactivity and binding affinity to specific biological targets.

Recent studies have focused on the potential of tert-butyl 3-hydroxy-3-1-(hydroxymethyl)-3,3,5,5-tetramethylcyclohexylazetidine-1-carboxylate in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The compound has shown promising results in preclinical studies due to its ability to modulate key signaling pathways involved in neuronal survival and function. Specifically, it has been found to inhibit the aggregation of amyloid-beta peptides and alpha-synuclein, which are hallmark proteins associated with these diseases.

In addition to its neuroprotective properties, tert-butyl 3-hydroxy-3-1-(hydroxymethyl)-3,3,5,5-tetramethylcyclohexylazetidine-1-carboxylate has also been investigated for its anti-inflammatory effects. In vitro studies have demonstrated that the compound can reduce the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in activated immune cells. This property makes it a potential candidate for treating inflammatory disorders such as rheumatoid arthritis and multiple sclerosis.

The synthesis of tert-butyl 3-hydroxy-3-1-(hydroxymethyl)-3,3,5,5-tetramethylcyclohexylazetidine-1-carboxylate involves a multi-step process that requires precise control over reaction conditions to ensure high yields and purity. Key steps include the formation of the azetidine ring through a ring-closing metathesis reaction and the introduction of the hydroxy groups via selective hydrolysis reactions. Advanced synthetic techniques such as catalytic hydrogenation and chiral resolution are often employed to achieve the desired stereochemistry.

Pharmacokinetic studies have revealed that tert-butyl 3-hydroxy-3-1-(hydroxymethyl)-3,3,5,5-tetramethylcyclohexylazetidine-1-carboxylate exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. The compound has been shown to have good oral bioavailability and a long half-life in vivo, making it suitable for chronic administration. Additionally, it has demonstrated low toxicity in animal models, which is an important consideration for drug development.

Clinical trials are currently underway to evaluate the safety and efficacy of tert-butyl 3-hydroxy-3-1-(hydroxymethyl)-3,3,5,5-tetramethylcyclohexylazetidine-1-carboxylate in human subjects. Early phase I trials have reported promising results with no serious adverse events observed at therapeutic doses. These findings have paved the way for further clinical development and potential approval as a novel therapeutic agent.

In conclusion, tert-butyl 3-hydroxy-3-1-(hydroxymethyl)-3,3,5,5-tetramethylcyclohexylazetidine-1-carboxylate (CAS No. 2171855-89-1) represents a promising compound with diverse biological activities and therapeutic potential. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further research and development in the fields of neurodegenerative diseases and inflammatory disorders.